Cas no 946257-30-3 (N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-4-methyl-2-phenyl-1,3-thiazole-5-carboxamide)

• Product Name: N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-4-methyl-2-phenyl-1,3-thiazole-5-carboxamide
• CAS No: 946257-30-3
• MF: C₂₁H₁₈N₄O₂S
• MW: 390.458222866058
• CID: 6252090
• PubChem ID: 44010013
• Update Time: 2025-07-14

N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-4-methyl-2-phenyl-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-4-methyl-2-phenyl-1,3-thiazole-5-carboxamide
• 946257-30-3
• N-(2,7-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)-4-methyl-2-phenyl-1,3-thiazole-5-carboxamide
• AKOS024626440
• N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-4-methyl-2-phenylthiazole-5-carboxamide
• F2073-0586
• N-{2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-4-methyl-2-phenyl-1,3-thiazole-5-carboxamide

• Inchi： 1S/C21H18N4O2S/c1-12-9-10-16-22-13(2)17(21(27)25(16)11-12)24-19(26)18-14(3)23-20(28-18)15-7-5-4-6-8-15/h4-11H,1-3H3,(H,24,26)
• InChI Key： UJJJLQYCNRSYKX-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=NC(C)=C1C(NC1=C(C)N=C2C=CC(C)=CN2C1=O)=O

Computed Properties

• Exact Mass: 390.11504700g/mol
• Monoisotopic Mass: 390.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 807
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 103Ų

Additional information on N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-4-methyl-2-phenyl-1,3-thiazole-5-carboxamide

Comprehensive Analysis of N-{2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-4-methyl-2-phenyl-1,3-thiazole-5-carboxamide (CAS No. 946257-30-3)

N-{2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-4-methyl-2-phenyl-1,3-thiazole-5-carboxamide (CAS No. 946257-30-3) is a sophisticated heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule combines a pyrido[1,2-a]pyrimidin-4-one core with a thiazole-5-carboxamide moiety, making it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in kinase inhibition and anti-inflammatory therapies, aligning with current trends in precision medicine and targeted drug design.

The structural complexity of CAS No. 946257-30-3 offers unique interactions with biological targets, which is why it is frequently studied in computational chemistry and molecular docking simulations. Recent publications highlight its relevance in addressing drug-resistant pathogens and chronic diseases, topics that dominate modern healthcare discussions. Its thiazole and pyrimidine rings are known to enhance binding affinity, a feature highly sought after in small-molecule therapeutics.

From a synthetic chemistry perspective, the compound’s multi-step synthesis involves Pd-catalyzed cross-coupling and cyclization reactions, which are widely discussed in organic chemistry forums. Laboratories optimizing its production often focus on green chemistry principles to reduce environmental impact—a hot topic in sustainable pharmaceutical manufacturing. Analytical techniques like HPLC and LC-MS are critical for purity assessment, ensuring compliance with Good Manufacturing Practices (GMP).

In the context of AI-driven drug discovery, N-{2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-4-methyl-2-phenyl-1,3-thiazole-5-carboxamide serves as a case study for machine learning models predicting bioactivity. Its QSAR (Quantitative Structure-Activity Relationship) profiles are frequently referenced in cheminformatics databases, addressing the growing demand for data-driven research tools. Furthermore, its potential role in immunomodulation aligns with the surge in immunotherapy-related searches.

For researchers exploring CAS No. 946257-30-3, key challenges include solubility optimization and bioavailability enhancement—common hurdles in preclinical development. Patent literature reveals its inclusion in combinatorial libraries for high-throughput screening (HTS), underscoring its versatility. As the scientific community prioritizes repurposing existing compounds, this molecule’s polypharmacology offers exciting avenues for multi-target therapies.

In summary, N-{2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-4-methyl-2-phenyl-1,3-thiazole-5-carboxamide exemplifies the intersection of medicinal chemistry and cutting-edge technology. Its study addresses pressing questions in drug development efficiency and personalized medicine, making it a focal point for both academia and industry.